1h-Isoindol-1-one,2,3-dihydro-5-methyl-6-nitro-

• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 5-methyl-6-nitro-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C9H8N2O3/c1-5-2-6-4-10-9(12)7(6)3-8(5)11(13)14/h2-3H,4H2,1H3,(H,10,12)
• InChI Key: OPMMSWHFPNDXOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1[N+](=O)[O-])C(=O)NC2

Description

1h-Isoindol-1-one,2,3-dihydro-5-methyl-6-nitro- is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Methyl-2,3-dihydro-isoindol-1-one (1.00 g, 6.79 mmol) was taken up in sulfuric acid and cooled to 0° C. One equivalent of nitric acid was added to the solution and the mixture was allowed to slowly warm to room temp and stir for 12 h. The reaction mixture was poured into ice water and the aqueous layer was extracted four times with ethyl acetate and the combined organic layers were washed with water, brine and dried over anhydrous magnesium sulfate. The solution was filtered and the solvent removed under reduced pressure. Two products were isolated by flash chromatography. (10% methanol-ethyl acetate) Yield 813.40 mg of the 4-nitro and 100 mg of the 6-nitro. 1H NMR (300 MHz, d6-DMSO): 4-nitro δ 7.76 (s, 1H), 8.19 (s, 1H), 8.98 (bs, 1H); 6-nitro δ 7.69 (d, J=9 Hz, 1H), 7.84 (d, J=9 Hz), 8.91 (bs, 1H).